Orange I
Orange I
C.I. Acid Orange 20, also known as Tropaeolin 000 No. 1, is a dye.
Brand Name:
Vulcanchem
CAS No.:
523-44-4
VCID:
VC0523685
InChI:
InChI=1S/C16H12N2O4S.Na/c19-16-10-9-15(13-3-1-2-4-14(13)16)18-17-11-5-7-12(8-6-11)23(20,21)22;/h1-10,19H,(H,20,21,22);
SMILES:
C1=CC=C2C(=C1)C(=CC=C2O)N=NC3=CC=C(C=C3)S(=O)(=O)[O-].[Na+]
Molecular Formula:
C16H12N2NaO4S
Molecular Weight:
351.3 g/mol
Orange I
CAS No.: 523-44-4
Cat. No.: VC0523685
Molecular Formula: C16H12N2NaO4S
Molecular Weight: 351.3 g/mol
Purity: purity unknown.
* For research use only. Not for human or veterinary use.
Specification
| Description | C.I. Acid Orange 20, also known as Tropaeolin 000 No. 1, is a dye. |
|---|---|
| CAS No. | 523-44-4 |
| Molecular Formula | C16H12N2NaO4S |
| Molecular Weight | 351.3 g/mol |
| IUPAC Name | sodium;4-[(4-hydroxynaphthalen-1-yl)diazenyl]benzenesulfonate |
| Standard InChI | InChI=1S/C16H12N2O4S.Na/c19-16-10-9-15(13-3-1-2-4-14(13)16)18-17-11-5-7-12(8-6-11)23(20,21)22;/h1-10,19H,(H,20,21,22); |
| Standard InChI Key | CEQOUNIKCGZOPR-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=CC=C2O)N=NC3=CC=C(C=C3)S(=O)(=O)[O-].[Na+] |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CC=C2O)N=NC3=CC=C(C=C3)S(=O)(=O)O.[Na] |
| Appearance | Solid powder |
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